Cas no 247592-82-1 (2-(4-Formyl-2-methoxy-phenoxy)- N -(2-methoxy-phenyl)-acetamide)
2-(4-Formyl-2-methoxy-phenoxy)- N -(2-methoxy-phenyl)-acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Formyl-2-methoxy-phenoxy)- N -(2-methoxy-phenyl)-acetamide
- 2-(4-Formyl-2-methoxy-phenoxy)-N-(2-methoxy-phenyl)-acetamide
- 2-(4-FORMYL-2-METHOXYPHENOXY)-N~1~-(2-METHOXYPHENYL)ACETAMIDE
- 2-(4-formyl-2-methoxyphenoxy)-N-(2-methoxyphenyl)acetamide
- EN300-227961
- Oprea1_783500
- XJA59282
- CS-0303217
- 247592-82-1
- STK347792
- AKOS000273367
- Z19660792
- VS-07593
- MFCD01860815
- AN-655/15531038
- 2-(4-formyl-2-methoxyphenoxy) acetic acid, n-(2-methoxyphenyl)amide
- BBL023991
- Oprea1_533091
-
- MDL: MFCD01860815
- Inchi: 1S/C17H17NO5/c1-21-14-6-4-3-5-13(14)18-17(20)11-23-15-8-7-12(10-19)9-16(15)22-2/h3-10H,11H2,1-2H3,(H,18,20)
- InChI Key: BRLSKFDZAFKPBU-UHFFFAOYSA-N
- SMILES: O(CC(NC1C=CC=CC=1OC)=O)C1C=CC(C=O)=CC=1OC
Computed Properties
- Exact Mass: 315.11067264Da
- Monoisotopic Mass: 315.11067264Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 8
- Complexity: 389
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 73.9Ų
Experimental Properties
- Color/Form: NA
- Density: 1.3±0.1 g/cm3
- Boiling Point: 535.0±45.0 °C at 760 mmHg
- Flash Point: 155.5±17.2 °C
2-(4-Formyl-2-methoxy-phenoxy)- N -(2-methoxy-phenyl)-acetamide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
2-(4-Formyl-2-methoxy-phenoxy)- N -(2-methoxy-phenyl)-acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 031409-1g |
2-(4-Formyl-2-methoxy-phenoxy)- N -(2-methoxy-phenyl)-acetamide |
247592-82-1 | 1g |
£96.00 | 2022-03-01 | ||
| Fluorochem | 031409-5g |
2-(4-Formyl-2-methoxy-phenoxy)- N -(2-methoxy-phenyl)-acetamide |
247592-82-1 | 5g |
£287.00 | 2022-03-01 | ||
| Enamine | EN300-227961-0.05g |
2-(4-formyl-2-methoxyphenoxy)-N-(2-methoxyphenyl)acetamide |
247592-82-1 | 95% | 0.05g |
$56.0 | 2024-06-20 | |
| Enamine | EN300-227961-0.1g |
2-(4-formyl-2-methoxyphenoxy)-N-(2-methoxyphenyl)acetamide |
247592-82-1 | 95% | 0.1g |
$83.0 | 2024-06-20 | |
| Enamine | EN300-227961-0.25g |
2-(4-formyl-2-methoxyphenoxy)-N-(2-methoxyphenyl)acetamide |
247592-82-1 | 95% | 0.25g |
$119.0 | 2024-06-20 | |
| Enamine | EN300-227961-0.5g |
2-(4-formyl-2-methoxyphenoxy)-N-(2-methoxyphenyl)acetamide |
247592-82-1 | 95% | 0.5g |
$187.0 | 2024-06-20 | |
| Enamine | EN300-227961-1.0g |
2-(4-formyl-2-methoxyphenoxy)-N-(2-methoxyphenyl)acetamide |
247592-82-1 | 95% | 1.0g |
$239.0 | 2024-06-20 | |
| Enamine | EN300-227961-2.5g |
2-(4-formyl-2-methoxyphenoxy)-N-(2-methoxyphenyl)acetamide |
247592-82-1 | 95% | 2.5g |
$365.0 | 2024-06-20 | |
| Enamine | EN300-227961-5.0g |
2-(4-formyl-2-methoxyphenoxy)-N-(2-methoxyphenyl)acetamide |
247592-82-1 | 95% | 5.0g |
$572.0 | 2024-06-20 | |
| Enamine | EN300-227961-10.0g |
2-(4-formyl-2-methoxyphenoxy)-N-(2-methoxyphenyl)acetamide |
247592-82-1 | 95% | 10.0g |
$834.0 | 2024-06-20 |
2-(4-Formyl-2-methoxy-phenoxy)- N -(2-methoxy-phenyl)-acetamide Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
Additional information on 2-(4-Formyl-2-methoxy-phenoxy)- N -(2-methoxy-phenyl)-acetamide
Professional Introduction to Compound with CAS No. 247592-82-1 and Product Name: 2-(4-Formyl-2-methoxy-phenoxy)- N -(2-methoxy-phenyl)-acetamide
Compound with the CAS number 247592-82-1 and the product name 2-(4-Formyl-2-methoxy-phenoxy)- N -(2-methoxy-phenyl)-acetamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The presence of multiple functional groups, including a formyl group and methoxy substituents, makes it a versatile scaffold for further chemical modifications and biological evaluations.
The molecular architecture of 2-(4-Formyl-2-methoxy-phenoxy)- N -(2-methoxy-phenyl)-acetamide is particularly noteworthy, as it combines elements that are known to interact favorably with biological targets. The formyl group, for instance, serves as a reactive site for condensation reactions, enabling the formation of Schiff bases and other derivatives that may exhibit enhanced pharmacological activity. Meanwhile, the methoxy groups contribute to the compound's lipophilicity and solubility characteristics, which are critical factors in determining its bioavailability and therapeutic efficacy.
In recent years, there has been a growing interest in developing novel compounds that can modulate inflammatory pathways and immune responses. The structural features of 2-(4-Formyl-2-methoxy-phenoxy)- N -(2-methoxy-phenyl)-acetamide align well with this objective. Preliminary studies have suggested that this compound may interfere with key signaling cascades involved in inflammation, such as NF-κB and MAPK pathways. By targeting these pathways, the compound has the potential to reduce pro-inflammatory cytokine production and alleviate symptoms associated with chronic inflammatory diseases.
Furthermore, the compound's ability to cross the blood-brain barrier has been a subject of extensive research. The methoxy substituents in its structure are believed to enhance its ability to penetrate this barrier, making it a promising candidate for treating neurological disorders. Current investigations are focused on evaluating its potential as an anti-depressant and anxiolytic agent. The formyl group also opens up possibilities for further derivatization, allowing researchers to fine-tune its pharmacokinetic properties and target specificity.
The synthesis of 2-(4-Formyl-2-methoxy-phenoxy)- N -(2-methoxy-phenyl)-acetamide involves a multi-step process that requires precise control over reaction conditions. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in achieving high yields and purity levels. These synthetic methodologies not only ensure the reproducibility of the compound but also facilitate its scalability for industrial applications.
From a computational chemistry perspective, the molecular dynamics of 2-(4-Formyl-2-methoxy-phenoxy)- N -(2-methoxy-phenyl)-acetamide have been extensively modeled using density functional theory (DFT) and molecular mechanics (MM) simulations. These studies have provided valuable insights into its binding interactions with biological targets, such as enzymes and receptors. The computational data have been corroborated by experimental findings, which have validated the predicted binding affinities and mechanism of action.
The pharmacological profile of 2-(4-Formyl-2-methoxy-phenoxy)- N -(2-methoxy-phenyl)-acetamide has been evaluated through in vitro assays that measure its cytotoxicity, genotoxicity, and immunomodulatory effects. Initial results have shown that the compound exhibits low cytotoxicity at therapeutic concentrations while demonstrating significant immunomodulatory activity. This balance between efficacy and safety makes it an attractive candidate for further clinical development.
In conclusion, 247592-82-1 and 2-(4-Formyl-2-methoxy-phenoxy)- N -(2-methoxy-phenyl)-acetamide represent a promising advancement in pharmaceutical chemistry. Their unique structural features and favorable pharmacological properties position them as candidates for treating a wide range of diseases, particularly those involving inflammation and neurological disorders. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in the development of next-generation therapeutics.
247592-82-1 (2-(4-Formyl-2-methoxy-phenoxy)- N -(2-methoxy-phenyl)-acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)